(1R)-1-(6-chloropyridin-3-yl)ethan-1-amine hydrochloride
Description
(1R)-1-(6-chloropyridin-3-yl)ethan-1-amine hydrochloride, also known as 6-chloro-3-pyridin-1-yl-1-ethanone hydrochloride, is a chemical compound used in many scientific research applications. It is a white, crystalline solid with a molecular weight of 211.6 g/mol. It is a derivative of the pyridine ring and contains a chlorine atom in the 6-position. This compound is used in the synthesis of many pharmaceuticals and is also used in various biochemical and physiological studies.
Scientific Research Applications
Asymmetric Synthesis and Medicinal Chemistry Applications
- Asymmetric Synthesis of N-[(1R)-6-Chloro-2,3,4,9-tetrahydro-1H-carbazol-1-yl]-2-pyridinecarboxamide : An efficient asymmetric synthesis method for producing compounds with potential applications in treating human papillomavirus infections has been developed. The key step involves an asymmetric reductive amination directed by chiral (phenyl)ethylamines, showcasing the utility of (1R)-1-(6-chloropyridin-3-yl)ethan-1-amine hydrochloride in medicinal chemistry research (Boggs et al., 2007).
Chemical Synthesis and Reaction Mechanisms
- Amidation of Carboxylic Acids : The compound has been utilized in the amidation of aliphatic and aromatic carboxylic acids, demonstrating its versatility in organic synthesis. This research highlights the compound's role in facilitating the synthesis of amides under mild conditions, contributing to the development of efficient and selective chemical processes (Kang et al., 2008).
Structural and Molecular Studies
- Crystal Structure Analysis : Studies on the crystal structure of related compounds, such as 4-chloro-N-(1-(pyridin-2-yl)ethyl)aniline, derived from similar synthetic processes, provide insights into the structural characteristics and potential applications of (1R)-1-(6-chloropyridin-3-yl)ethan-1-amine hydrochloride in materials science and molecular engineering (Adeleke & Omondi, 2022).
Catalysis and Enantioselective Reactions
- Catalytic Enantioselective Reactions : Research on the catalytic enantioselective borane reduction of benzyl oximes to prepare chiral amines, including pyridin-3-yl-ethylamine derivatives, highlights the application of this compound in producing enantiomerically pure substances. This process is crucial for the synthesis of active pharmaceutical ingredients and chiral intermediates, showcasing the compound's importance in asymmetric synthesis (Huang, Ortiz-Marciales, & Hughes, 2011).
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1R)-1-(6-chloropyridin-3-yl)ethan-1-amine hydrochloride involves the conversion of 6-chloropyridine to the desired product through a series of chemical reactions.", "Starting Materials": [ "6-chloropyridine", "ethylamine", "hydrochloric acid", "sodium hydroxide", "sodium bicarbonate", "sodium chloride", "diethyl ether", "methanol" ], "Reaction": [ "Step 1: 6-chloropyridine is reacted with ethylamine in the presence of sodium hydroxide to form (6-chloropyridin-3-yl)ethan-1-amine.", "Step 2: The resulting amine is then treated with hydrochloric acid to form the hydrochloride salt of (1R)-1-(6-chloropyridin-3-yl)ethan-1-amine.", "Step 3: The hydrochloride salt is then purified by recrystallization from methanol and diethyl ether to obtain the final product, (1R)-1-(6-chloropyridin-3-yl)ethan-1-amine hydrochloride." ] } | |
CAS RN |
1391444-87-3 |
Product Name |
(1R)-1-(6-chloropyridin-3-yl)ethan-1-amine hydrochloride |
Molecular Formula |
C7H10Cl2N2 |
Molecular Weight |
193.1 |
Purity |
95 |
Origin of Product |
United States |
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